Cas no 2171959-86-5 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid
• CAS No: 2171959-86-5
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6023211
• PubChem ID: 165534966
• Update Time: 2025-05-21

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid
• 2171959-86-5
• 2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-fluorobenzoic acid
• EN300-1511089

• Inchi： 1S/C27H25FN2O5/c1-2-16(25(31)30-24-21(26(32)33)12-7-13-23(24)28)14-29-27(34)35-15-22-19-10-5-3-8-17(19)18-9-4-6-11-20(18)22/h3-13,16,22H,2,14-15H2,1H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： LPUBVZLQJTVLCR-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(=O)O)=C1NC(C(CC)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid

Recent Advances in the Study of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid (CAS: 2171959-86-5)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid (CAS: 2171959-86-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the fluorobenzoic acid moiety makes it a versatile building block for solid-phase peptide synthesis (SPPS). Researchers have successfully utilized this compound to develop novel peptide conjugates with enhanced stability and bioavailability, which are critical for targeting specific disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was employed to synthesize a series of fluorinated peptide analogs. These analogs demonstrated improved binding affinity to target proteins, particularly in the context of cancer therapy. The fluorination at the benzoic acid position was found to significantly enhance the metabolic stability of the peptides, thereby increasing their half-life in vivo. This finding underscores the potential of 2171959-86-5 as a valuable tool in the design of next-generation peptide therapeutics.

Another area of interest is the compound's application in the development of protease inhibitors. A recent preprint on bioRxiv detailed the use of 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid as a scaffold for designing inhibitors of SARS-CoV-2 main protease (M^pro). The study reported that derivatives of this compound exhibited potent inhibitory activity against M^pro, with IC₅₀ values in the low micromolar range. These results suggest its potential utility in combating emerging viral infections.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is focused on modifying the fluorobenzoic acid moiety to improve solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are underway to address these limitations and accelerate the translation of findings into clinical applications.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-fluorobenzoic acid (CAS: 2171959-86-5) represents a promising candidate for advancing peptide-based drug discovery. Its unique chemical properties and demonstrated biological activities make it a valuable asset in the toolkit of medicinal chemists. Future studies should focus on expanding its applications and overcoming existing challenges to fully realize its therapeutic potential.